Cas no 847409-33-0 (3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 847409-33-0
• MF: C₂₂H₁₃F₃N₂O₃
• MW: 410.345435857773
• CID: 6057176
• PubChem ID: 7152288
• Update Time: 2025-06-14

3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• 3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2,6-difluorobenzoyl)amino]-N-(4-fluorophenyl)-
• F0666-0805
• 3-[(2,6-difluorobenzoyl)amino]-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• AKOS001844797
• 847409-33-0

• Inchi： 1S/C22H13F3N2O3/c23-12-8-10-13(11-9-12)26-22(29)20-19(14-4-1-2-7-17(14)30-20)27-21(28)18-15(24)5-3-6-16(18)25/h1-11H,(H,26,29)(H,27,28)
• InChI Key： NBNXROWRJOPWTD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=C(F)C=CC=C2F)=C1C(NC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 410.08782677g/mol
• Monoisotopic Mass: 410.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(2,6-Difluorobenzamido)-N-(4-Fluorophenyl)-1-Benzofuran-2-Carboxamide (CAS No. 847409-33-0)

3-(2,6-Difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 847409-33-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of fluorine substituents in its molecular structure enhances its metabolic stability and bioavailability, making it a promising candidate for drug development.

In recent years, the scientific community has shown increasing interest in fluorinated compounds like 3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide, as they often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Researchers are particularly intrigued by its potential role in targeting protein kinases, which are critical regulators of cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. This aligns with the growing trend of personalized medicine and targeted therapies, where compounds like this could play a pivotal role.

The synthesis of CAS No. 847409-33-0 involves multi-step organic reactions, including amide bond formation and benzofuran ring construction. Its molecular formula, C₂₂H₁₅F₃N₂O₃, reflects its complexity and the precision required in its preparation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity. These methods are essential for ensuring the compound's suitability for further biological evaluation.

One of the most frequently asked questions about 3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide pertains to its mechanism of action. Preliminary studies suggest that it may interact with specific enzyme targets, modulating their activity in a way that could be therapeutically beneficial. For instance, its potential as a kinase inhibitor has sparked interest in oncology research, where kinase dysregulation is a common feature of many cancers. This aligns with the broader search trends around "kinase inhibitors for cancer treatment" and "fluorinated drug candidates," highlighting the compound's relevance in current scientific discourse.

Another area of interest is the compound's solubility and stability under physiological conditions. These properties are critical for its bioavailability and efficacy as a drug candidate. Researchers are exploring various formulations and delivery systems to optimize its performance, addressing common challenges faced with poorly soluble compounds. This topic resonates with the increasing demand for innovative drug delivery solutions, as evidenced by search queries like "improving drug solubility" and "nanoparticle drug delivery."

Beyond its pharmaceutical potential, 3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide is also being investigated for its applications in material science. Its unique aromatic structure and fluorine content make it a candidate for developing advanced materials with specific electronic or optical properties. This interdisciplinary appeal underscores the compound's versatility and the expanding scope of its research applications.

In conclusion, 3-(2,6-difluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 847409-33-0) represents a fascinating area of study at the intersection of chemistry, biology, and medicine. Its structural features, combined with its potential therapeutic and material applications, make it a compound of significant interest. As research progresses, it is likely to remain a focal point in discussions around drug discovery, fluorine chemistry, and targeted therapies, answering the growing curiosity of both scientists and the broader public.